Cas no 76099-37-1 (6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-)
76099-37-1 structure
Product Name:6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-
CAS No:76099-37-1
MF:C13H12N2O2
MW:228.246582984924
CID:567845
PubChem ID:3059104
Update Time:2025-04-19
6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-
- 6,7-dihydro-9-phenyl-6,9-epoxy-5H,9H-imidazo <2,1-c> <1,4> oxazepine
- 6,7-Dihydro-9-phenyl-6,9-epoxy-5H,9H-imidazo(2,1-c)(1,4)oxazepine
- 9-Phenyl-6,7-dihydro-5H,9H-6,9-epoxyimidazo[2,1-c][1,4]oxazepine
- DTXSID30997459
- 6,9-Epoxy-5H,9H-imidazo(2,1-c)(1,4)oxazepine, 6,7-dihydro-9-phenyl-
- BRN 5552541
- 76099-37-1
-
- Inchi: 1S/C13H12N2O2/c1-2-4-10(5-3-1)13-12-14-6-7-15(12)8-11(17-13)9-16-13/h1-7,11H,8-9H2
- InChI Key: RILZOIHQTKCTEH-UHFFFAOYSA-N
- SMILES: O1C2COC1(C1C=CC=CC=1)C1=NC=CN1C2
Computed Properties
- Exact Mass: 228.09
- Monoisotopic Mass: 228.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 1.41
- Boiling Point: 451°C at 760 mmHg
- Flash Point: 226.5°C
- Refractive Index: 1.701
6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
76099-37-1 (6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-) Related Products
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